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Compound of Interest

Compound Name: KRN2

Cat. No.: B10800736

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
While specific disposal procedures for KRN2, a selective inhibitor of the nuclear factor of
activated T cells 5 (NFAT5), are not readily available in public safety data sheets, general
principles of chemical waste management should be strictly followed. This guide provides a
framework for the safe handling and disposal of KRN2, drawing upon established protocols for
similar research-grade chemical compounds.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with all local, state, and federal
regulations.

Chemical and Physical Properties of KRN2
(Bromide)

A summary of the known properties of KRN2 (bromide) is provided below to inform safe
handling and disposal decisions.
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Property Value

Chemical Name KRN2 bromide
CAS Number 1390654-28-0[1]
Molecular Formula C27H23BrFNO4[2]
Molecular Weight 524.38 g/mol [2]

Selective inhibitor of NFAT5 with an IC50 of 0.1

Biological Activity M.[1][2]
MiVIL

Store lyophilized at -20°C, desiccated. In

Storage solution, store at -20°C and use within 1 month.

[2]

General Disposal Procedures for Research-Grade
Chemicals

In the absence of a specific Safety Data Sheet (SDS) for KRN2, the following general
procedures for the disposal of chemical waste should be implemented. These steps are based
on standard laboratory safety practices.

e Do Not Dispose Down the Drain: Never pour KRN2 solutions or any other chemical waste
down the sanitary sewer. This can damage plumbing, harm aquatic life, and may be in
violation of local regulations.[3]

o Segregate Chemical Waste: Keep KRN2 waste separate from other types of waste, including
non-hazardous trash and other chemical waste streams, to prevent unintended reactions.

o Use Designated Hazardous Waste Containers:

o Place solid KRN2 waste in a clearly labeled, sealed, and compatible hazardous waste
container.

o For liquid waste containing KRN2, use a designated, leak-proof container that is
compatible with the solvents used.
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o All containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name of all contents.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves, when handling KRN2 and its
waste.

o Consult Institutional EHS: Before beginning any experiment, ensure you are familiar with
your institution's specific chemical hygiene and waste disposal plans. Your EHS department
can provide approved containers and specific instructions for waste pickup and disposal.

Experimental Workflow for Safe Disposal of KRN2
Waste

The following diagram outlines a logical workflow for the proper management and disposal of
KRN2 waste in a laboratory setting.
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Figure 1. A logical workflow for the safe disposal of KRN2 waste.

Disclaimer: This information is intended as a general guide and is not a substitute for a formal
Safety Data Sheet or the guidance of your institution's Environmental Health and Safety
department. Always prioritize safety and regulatory compliance in your laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800736#krn2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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